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Compound of Interest

Compound Name: Mezlocillin

Cat. No.: B1676548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of mezlocillin
against a range of clinically significant anaerobic bacteria. The data presented is compiled from
historical susceptibility studies, offering valuable insights for researchers in microbiology and
professionals involved in the development of antimicrobial agents. This document details the
guantitative antimicrobial activity of mezlocillin, outlines the experimental protocols used to
determine susceptibility, and illustrates the antibiotic's mechanism of action.

Quantitative Susceptibility Data

The in vitro efficacy of mezlocillin against various anaerobic bacterial isolates has been
evaluated in several studies. The following tables summarize the minimum inhibitory
concentration (MIC) data, providing a quantitative measure of mezlocillin's activity. The data
includes the MIC range, the MIC required to inhibit 50% of isolates (MIC50), and the MIC
required to inhibit 90% of isolates (MIC90).

Table 1: In Vitro Activity of Mezlocillin Against Gram-Negative Anaerobic Bacilli
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Bacterial Number of MIC Range
. MIC50 (pg/mL)  MIC90 (pg/mL)
Species Isolates Tested (ug/mL)
Bacteroides
- 127 1.6 - >100 12.5 50
fragilis
Bacteroides
105 0.8 - 100 6.2 25
other than fragilis
Fusobacterium
64 <0.1-25 0.8 6.2

Spp.

Table 2: In Vitro Activity of Mezlocillin Against Gram-Positive Anaerobic Bacteria

Bacterial Number of MIC Range
. MIC50 (pg/mL)  MIC90 (pg/mL)
Species Isolates Tested (ug/mL)
Peptococcus
53 <0.1-125 0.8 3.1
spp.
Peptostreptococc
61 <0.1-125 0.4 1.6
us spp.
Clostridium spp. 59 <0.1-100 1.6 50

Eubacterium

Spp.

29 <0.1-6.2 0.4 3.1

Experimental Protocols

The data presented in this guide were primarily generated using the agar dilution method, a
standard for anaerobic susceptibility testing. The following is a detailed description of a
representative experimental protocol based on established methodologies.

Agar Dilution Susceptibility Testing

The agar dilution method is a reference standard for determining the minimum inhibitory
concentrations (MICs) of antimicrobial agents against anaerobic bacteria.
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Workflow for Agar Dilution Susceptibility Testing
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bacteria-isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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